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Compound of Interest

2-(2-oxoimidazolidin-1-yl)acetic
Acid

cat. No.: B1299537

Compound Name:

Essential Safety and Handling Guide for 2-(2-
oxoimidazolidin-1-yl)acetic Acid

This guide provides crucial safety, operational, and disposal information for handling 2-(2-
oxoimidazolidin-1-yl)acetic Acid in a laboratory setting. The information is targeted towards
researchers, scientists, and professionals in drug development to ensure safe handling and
management of this chemical.

Disclaimer: A specific Safety Data Sheet (SDS) for 2-(2-oxoimidazolidin-1-yl)acetic Acid was
not available at the time of this writing. The following recommendations are based on the safety
data for structurally similar compounds and general principles of laboratory safety. It is
imperative to handle this compound with caution and to consult a certified safety professional
before commencing any work.

Hazard Identification and Personal Protective
Equipment

Based on analogous compounds, 2-(2-oxoimidazolidin-1-yl)acetic Acid is anticipated to be
an irritant to the skin, eyes, and respiratory system.[1][2] Therefore, stringent adherence to
personal protective equipment (PPE) protocols is mandatory.
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Protection Type

Specific Recommendations

Regulatory Standards

Eye and Face Protection

Wear chemical safety goggles
or a face shield where

splashing is a risk.

OSHA 29 CFR 1910.133 or
European Standard EN166.[3]

Skin Protection

Wear appropriate chemical-
resistant gloves (e.g., nitrile,
neoprene) and a lab coat.

Ensure full skin coverage.

Consult glove manufacturer's

compatibility charts.

Respiratory Protection

Use in a well-ventilated area,
preferably within a chemical
fume hood. If ventilation is
inadequate, a NIOSH-
approved respirator may be

required.

OSHA 29 CFR 1910.134.[3]

Operational Plan: Step-by-Step Handling Procedure

Safe handling of 2-(2-oxoimidazolidin-1-yl)acetic Acid requires a systematic approach to

minimize exposure risk.

o Preparation and Engineering Controls:

o Ensure a calibrated and certified chemical fume hood is operational.

o Verify the immediate availability of an eyewash station and a safety shower.[3]

o Keep the chemical container tightly sealed when not in use.[1]

e Handling the Chemical:

o Don all required PPE before entering the designated handling area.

o Avoid direct contact with skin, eyes, and clothing.[1]

o Prevent the formation of dust or aerosols.
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o Wash hands thoroughly with soap and water after handling.[1]

e In Case of Exposure:

o Skin Contact: Immediately flush the affected area with copious amounts of water for at
least 15 minutes and remove contaminated clothing.[2]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally.[2]

o Inhalation: Move the individual to fresh air.

o In all cases of exposure, seek immediate medical attention.

Disposal Plan: Waste Management

Proper disposal is critical to prevent environmental contamination and ensure regulatory
compliance.

» Waste Collection: All waste materials, including contaminated PPE, disposable labware, and
residual chemical, should be collected in a designated, properly labeled hazardous waste
container.

o Container Management: Keep the waste container tightly closed and store it in a cool, dry,
and well-ventilated area, segregated from incompatible materials.

» Final Disposal: Dispose of the chemical waste through a licensed and certified hazardous
waste disposal company. Do not dispose of it down the drain.[3]

Experimental Workflow and Safety Procedures

The following diagram illustrates the logical workflow for the safe handling of 2-(2-
oxoimidazolidin-1-yl)acetic Acid, from preparation to disposal.
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Caption: Workflow for Safe Handling of 2-(2-oxoimidazolidin-1-yl)acetic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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